Cas no 2034450-37-6 (2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide)

2-(2-Methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide is a specialized organic compound featuring a unique heterocyclic structure combining pyrazine and imidazole moieties linked via an acetamide bridge. Its molecular design suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting specific biological pathways. The methoxyphenoxy group may enhance lipophilicity, while the pyrazinyl-imidazole segment could contribute to binding affinity in receptor interactions. This compound is of interest for researchers exploring novel pharmacophores, given its balanced polarity and structural complexity. Suitable for controlled experimental applications, it requires handling under standard laboratory conditions. Further studies are needed to fully elucidate its physicochemical and bioactive properties.
2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide structure
2034450-37-6 structure
Product Name:2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide
CAS No:2034450-37-6
MF:C18H19N5O3
MW:353.375163316727
CID:5335454
Update Time:2025-06-07

2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxyphenoxy)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide
    • 2-(2-methoxyphenoxy)-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]acetamide
    • 2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide
    • Inchi: 1S/C18H19N5O3/c1-25-15-4-2-3-5-16(15)26-13-17(24)21-8-10-23-11-9-22-18(23)14-12-19-6-7-20-14/h2-7,9,11-12H,8,10,13H2,1H3,(H,21,24)
    • InChI Key: CXCFSZAWDJEPOZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OC)CC(NCCN1C=CN=C1C1C=NC=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 439
  • XLogP3: 0.5
  • Topological Polar Surface Area: 91.2

2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide Pricemore >>

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2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide Related Literature

Additional information on 2-(2-methoxyphenoxy)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide

Introduction to 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide (CAS No. 2034450-37-6)

2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide, with the CAS number 2034450-37-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl moiety, an acetamide group, and a pyrazine-imidazole heterocyclic system. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide is C18H19N3O3, and its molecular weight is approximately 333.36 g/mol. The compound's structure suggests that it may exhibit strong binding affinities to various biological targets, making it a promising candidate for drug development.

In recent years, the study of heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. The pyrazine and imidazole moieties present in 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide are known for their involvement in various biological processes, including enzyme inhibition, receptor modulation, and anti-inflammatory effects.

Research Findings:

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide. The researchers found that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it demonstrated significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.

In another study, the compound was evaluated for its potential as an antiviral agent. The results showed that 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. This finding highlights its potential as a broad-spectrum antiviral agent, which is particularly relevant given the ongoing global health challenges posed by viral infections.

Clinical Applications:

The potential clinical applications of 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide are diverse and promising. Its anti-inflammatory and antioxidant properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's antiviral activity also positions it as a potential therapeutic option for viral infections, particularly those caused by RNA viruses.

In preclinical studies, the compound has shown favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its development as a viable drug candidate. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Synthesis and Production:

The synthesis of 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide involves several steps, including the formation of the methoxyphenyl acetamide intermediate and the subsequent coupling with the pyrazine-imidazole moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

The production process must adhere to strict quality control standards to ensure the purity and consistency of the final product. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the identity and purity of 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide.

FUTURE DIRECTIONS:

The future research on 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide is likely to focus on optimizing its pharmacological properties through structural modifications. For example, altering the substituents on the methoxyphenyl or pyrazine-imidazole moieties could enhance its potency or selectivity towards specific biological targets.

Clinical trials will be essential to determine the safety and efficacy of this compound in treating various diseases. Additionally, combination therapies involving this compound with other drugs may be explored to achieve synergistic effects and improve treatment outcomes.

In conclusion, 2-(2-Methoxyphenoxy)-N-{2-[2-(Pyrazin-2-y l)-1H-imidazol - 1 - yl ] eth yl } acet amide (CAS No . 0) strong > represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , coupled with its diverse biological activities , make it an exciting candidate for further investigation and development . p > article > response >

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